molecular formula C8H4N2O8 B8574440 5,6-Dihydroxy-4,7-dinitro-2-benzofuran-1(3H)-one CAS No. 921197-33-3

5,6-Dihydroxy-4,7-dinitro-2-benzofuran-1(3H)-one

Cat. No.: B8574440
CAS No.: 921197-33-3
M. Wt: 256.13 g/mol
InChI Key: QIQKSFXYVOPDJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6-Dihydroxy-4,7-dinitro-2-benzofuran-1(3H)-one is a useful research compound. Its molecular formula is C8H4N2O8 and its molecular weight is 256.13 g/mol. The purity is usually 95%.
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Properties

CAS No.

921197-33-3

Molecular Formula

C8H4N2O8

Molecular Weight

256.13 g/mol

IUPAC Name

5,6-dihydroxy-4,7-dinitro-3H-2-benzofuran-1-one

InChI

InChI=1S/C8H4N2O8/c11-6-4(9(14)15)2-1-18-8(13)3(2)5(7(6)12)10(16)17/h11-12H,1H2

InChI Key

QIQKSFXYVOPDJH-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(C(=C(C(=C2[N+](=O)[O-])O)O)[N+](=O)[O-])C(=O)O1

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Hydroxy-6-methoxy-4,7-dinitro-3H-isobenzofuran-1-one (210 mg) was dissolved in ethyl acetate (2.5 ml) followed by addition of aluminum chloride (132 mg) in nitrogen atmosphere. Pyridine (265 μl, 3.28 mmol) was added dropwise. The resulting mixture was heated to reflux for 2 hours, and then quenched with water (0.5 ml) and conc. HCl (0.5 ml) at 75° C. Ethyl acetate (15 ml) was added and phases were separated. The aqueous layer was extracted once with ethyl acetate (15 ml). The combined organic layers were dried over anhydrous Na2SO4. The product was filtrated, evaporated to dryness and recrystallized from heptane-toluene-ethyl acetate.
Name
5-Hydroxy-6-methoxy-4,7-dinitro-3H-isobenzofuran-1-one
Quantity
210 mg
Type
reactant
Reaction Step One
Quantity
2.5 mL
Type
solvent
Reaction Step One
Quantity
132 mg
Type
reactant
Reaction Step Two
Quantity
265 μL
Type
reactant
Reaction Step Three

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